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Compound of Interest

Compound Name: Leukotriene C4-d5

Cat. No.: B564337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

deuterated leukotriene standards, essential tools for the accurate quantification of leukotrienes

in biological matrices. This document details the offerings from leading commercial suppliers,

presents quantitative data in a comparative format, and provides detailed experimental

protocols for their use in liquid chromatography-mass spectrometry (LC-MS/MS) applications.

Furthermore, signaling pathways and experimental workflows are visualized to facilitate a

deeper understanding of leukotriene analysis.

Introduction to Deuterated Leukotriene Standards
Leukotrienes are potent inflammatory lipid mediators derived from arachidonic acid via the 5-

lipoxygenase (5-LOX) pathway.[1][2][3] They are key players in a variety of physiological and

pathological processes, including asthma, allergic rhinitis, and cardiovascular diseases.[4][5]

Accurate and precise quantification of these molecules in biological samples such as plasma,

urine, and cell culture supernatants is crucial for understanding their roles in health and

disease.

Deuterated leukotriene standards are stable isotope-labeled analogs of endogenous

leukotrienes. They serve as ideal internal standards in mass spectrometry-based quantification

assays. By incorporating deuterium atoms, the mass of the molecule is increased, allowing it to

be distinguished from its endogenous, non-labeled counterpart by the mass spectrometer.

Since the deuterated standard is chemically identical to the analyte, it co-elutes during
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chromatography and experiences similar ionization effects and extraction losses. This allows

for the correction of analytical variability, leading to highly accurate and reproducible

quantification.

Commercial Suppliers and Product Specifications
Several reputable suppliers offer a range of deuterated leukotriene standards. The following

tables summarize the key quantitative data for products from prominent vendors in the field.

Cayman Chemical
Cayman Chemical is a major supplier of a wide variety of deuterated leukotriene standards,

offering high purity and well-characterized products.

Product
Name

Catalog
Number

Deuterium
Label

Isotopic
Purity

Formulation
Storage
Temperatur
e

Leukotriene

A4-d5 methyl

ester

10007246 d5

≥99%

deuterated

forms (d1-d5)

A solution in

hexane

containing

1%

triethylamine

-80°C

Leukotriene

B4-d4
320110 d4

≥99%

deuterated

forms (d1-d4)

A solution in

acetonitrile
-80°C

Leukotriene

C4-d5
10006198 d5

≥99%

deuterated

forms (d1-d5)

A solution in

ethanol
-80°C

Leukotriene

D4-d5
10006199 d5

≥99%

deuterated

forms (d1-d5)

A solution in

ethanol
-80°C

Leukotriene

E4-d5
10007858 d5

≥99%

deuterated

forms (d1-d5)

A solution in

ethanol
-80°C
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Data sourced from the Cayman Chemical website.

Santa Cruz Biotechnology
Santa Cruz Biotechnology provides a selection of deuterated leukotriene standards suitable for

various research applications.

Product
Name

Catalog
Number

Deuterium
Label

Isotopic
Purity

Formulation
Storage
Temperatur
e

Leukotriene

B4-d4
sc-211833 d4 Not specified

A solution in

acetonitrile
-80°C

Leukotriene

C4-d5
sc-211834 d5 Not specified

A solution in

ethanol
-80°C

Leukotriene

D4-d5
sc-211835 d5 Not specified

A solution in

ethanol
-80°C

Leukotriene

E4-d5
sc-211836 d5 Not specified

A solution in

ethanol
-80°C

Data sourced from the Santa Cruz Biotechnology website. Isotopic purity is not always explicitly

stated and may require inquiry with the supplier.

MedChemExpress
MedChemExpress offers a portfolio of deuterated leukotriene standards for research use.
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Product
Name

Catalog
Number

Deuterium
Label

Purity Formulation
Storage
Temperatur
e

Leukotriene

C4-d5
HY-113446S d5 97.9% Solution

-20°C for 2

years

Leukotriene

D4-d5
HY-113456S d5 98.4%

A solution in

ethanol
-20°C

Leukotriene

C4-d5 methyl

ester

HY-113446S1 d5 Not specified Solution -20°C

Data sourced from the MedChemExpress website.

Toronto Research Chemicals
Toronto Research Chemicals specializes in the synthesis of complex organic chemicals,

including a range of stable isotope-labeled compounds.

Product
Name

Catalog
Number

Deuterium
Label

Isotopic
Purity

Formulation
Storage
Temperatur
e

Leukotriene

B4-d4
L468957 d4 Not specified Not specified -20°C

Leukotriene

C4-d5
L469002 d5 Not specified Not specified -20°C

Leukotriene

D4-d5
L469057 d5 Not specified Not specified -20°C

Leukotriene

E4-d5
L469107 d5 Not specified Not specified -20°C

Data sourced from the Toronto Research Chemicals website. Detailed specifications may

require direct inquiry.
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Leukotriene Biosynthesis and Signaling Pathways
Understanding the biosynthesis and signaling of leukotrienes is fundamental to their study. The

following diagrams illustrate these complex pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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